Cas no 1780432-14-5 ((1-methyl-1H-indol-5-yl)methanesulfonyl chloride)

• Product Name: (1-methyl-1H-indol-5-yl)methanesulfonyl chloride
• CAS No: 1780432-14-5
• MF: C₁₀H₁₀ClNO₂S
• MW: 243.709900379181
• CID: 6421406
• PubChem ID: 84704172
• Update Time: 2025-06-08

(1-methyl-1H-indol-5-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1780432-14-5
• (1-methyl-1H-indol-5-yl)methanesulfonyl chloride
• EN300-1988504

• Inchi： 1S/C10H10ClNO2S/c1-12-5-4-9-6-8(2-3-10(9)12)7-15(11,13)14/h2-6H,7H2,1H3
• InChI Key： YQSNTJUCOJEPHX-UHFFFAOYSA-N
• SMILES： ClS(CC1C=CC2=C(C=CN2C)C=1)(=O)=O

Computed Properties

• Exact Mass: 243.0120774g/mol
• Monoisotopic Mass: 243.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 47.4Ų

Additional information on (1-methyl-1H-indol-5-yl)methanesulfonyl chloride

Recent Advances in the Application of (1-methyl-1H-indol-5-yl)methanesulfonyl chloride (CAS: 1780432-14-5) in Chemical Biology and Pharmaceutical Research

The compound (1-methyl-1H-indol-5-yl)methanesulfonyl chloride (CAS: 1780432-14-5) has recently emerged as a versatile building block in medicinal chemistry and chemical biology research. This sulfonyl chloride derivative, characterized by its indole core structure, has demonstrated significant potential in the development of novel therapeutic agents and chemical probes. Recent studies have highlighted its utility in targeted covalent inhibitor design, where its reactive sulfonyl chloride group enables selective modification of biological targets.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 1780432-14-5 as a key intermediate in the synthesis of selective kinase inhibitors. The compound's ability to form stable sulfonamide bonds with lysine residues in ATP-binding pockets was particularly noteworthy. This property has been exploited to develop irreversible inhibitors with enhanced selectivity profiles, addressing a major challenge in kinase drug discovery. The study reported several lead compounds derived from 1780432-14-5 showing nanomolar potency against specific cancer-associated kinases.

Another significant application was reported in ACS Chemical Biology, where (1-methyl-1H-indol-5-yl)methanesulfonyl chloride was employed in the development of activity-based protein profiling (ABPP) probes. The indole moiety provided optimal hydrophobicity and spatial orientation for target engagement, while the sulfonyl chloride group enabled covalent labeling of serine hydrolases. This approach has facilitated the identification of novel enzyme targets in neurodegenerative disease models, opening new avenues for therapeutic intervention.

Recent synthetic methodology developments have also expanded the utility of 1780432-14-5. A 2024 Nature Protocols publication detailed an optimized large-scale synthesis procedure that addresses previous challenges in purity and yield. The new protocol employs continuous flow chemistry techniques, achieving >90% purity at multi-gram scales, which is critical for preclinical development programs. This advancement has significantly increased the compound's accessibility for research applications.

In the context of drug discovery, several pharmaceutical companies have incorporated 1780432-14-5 into their screening libraries. Its unique combination of reactivity and structural features makes it particularly valuable for fragment-based drug discovery approaches. Recent patent applications indicate its use in developing novel antiviral agents, with specific activity against RNA-dependent RNA polymerases. The compound's indole core appears to contribute to favorable pharmacokinetic properties, including blood-brain barrier penetration in preclinical models.

Ongoing research is exploring the application of (1-methyl-1H-indol-5-yl)methanesulfonyl chloride in PROTAC (Proteolysis Targeting Chimera) development. Early results suggest that its structural features are well-suited for linker design in these bifunctional molecules. The compound's ability to maintain target engagement while allowing for efficient E3 ligase recruitment has shown promise in degrading traditionally "undruggable" targets.

As the chemical biology field continues to evolve, 1780432-14-5 is expected to play an increasingly important role in covalent drug discovery and chemical probe development. Its unique combination of reactivity, synthetic accessibility, and favorable physicochemical properties positions it as a valuable tool for addressing challenging biological targets. Future research directions likely include optimization of its selectivity profile and expansion of its applications in targeted protein degradation and chemical biology tool development.